Cas no 2229341-86-8 (O-{1-(2-fluoro-4-nitrophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-fluoro-4-nitrophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229341-86-8
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 6276919
• PubChem ID: 165973029
• Update Time: 2025-05-22

O-{1-(2-fluoro-4-nitrophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-fluoro-4-nitrophenyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(2-fluoro-4-nitrophenyl)cyclopropyl]methyl}hydroxylamine
• EN300-1763039
• 2229341-86-8

• Inchi： 1S/C10H11FN2O3/c11-9-5-7(13(14)15)1-2-8(9)10(3-4-10)6-16-12/h1-2,5H,3-4,6,12H2
• InChI Key： WIDMQTDCZQWFNO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CON)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

Additional information on O-{1-(2-fluoro-4-nitrophenyl)cyclopropylmethyl}hydroxylamine

O-{1-(2-Fluoro-4-Nitrophenyl)cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

The compound O-{1-(2-fluoro-4-nitrophenyl)cyclopropylmethyl}hydroxylamine, identified by the CAS number 2229341-86-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes.

At its core, the molecule features a hydroxylamine group attached to a cyclopropylmethyl moiety, which is further substituted with a 2-fluoro-4-nitrophenyl group. This combination of functional groups endows the compound with distinctive chemical reactivity and selectivity. The presence of the nitro group introduces electron-withdrawing effects, while the fluorine atom contributes to both electronic and steric effects, making this compound highly versatile in different chemical environments.

Recent studies have highlighted the potential of O-{1-(2-fluoro-4-nitrophenyl)cyclopropylmethyl}hydroxylamine in drug discovery and development. Its ability to act as a selective inhibitor in enzymatic reactions has been explored in several research papers. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potential lead compound for anti-inflammatory drug development. The compound's unique structure allows it to interact with specific protein targets, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also found relevance in organic synthesis as an intermediate in the construction of complex molecules. Its cyclopropane ring provides an excellent platform for exploring strained-ring chemistry, which is increasingly being utilized in the design of novel materials and catalysts. Recent advancements in asymmetric synthesis have further enhanced its utility, enabling researchers to access enantiomerically pure derivatives with high efficiency.

The synthesis of O-{1-(2-fluoro-4-nitrophenyl)cyclopropylmethyl}hydroxylamine typically involves multi-step processes that combine nucleophilic substitution and coupling reactions. A notable approach reported in a 2023 paper involves the use of palladium-catalyzed cross-coupling reactions to assemble the key intermediates. This method not only ensures high yields but also facilitates scalability, making it suitable for both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on photodegradation studies under UV light, revealing that the compound undergoes rapid decomposition under such conditions. This finding is significant for applications where environmental persistence is a concern, such as in agrochemicals or industrial chemicals.

In conclusion, O-{1-(2-fluoro-4-nitrophenyl)cyclopropylmethyl}hydroxylamine stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific domains.